2-Hydroxy-4-(trifluoromethyl)benzaldehyde

• IUPAC Name: 2-hydroxy-4-(trifluoromethyl)benzaldehyde
• InChI: InChI=1S/C8H5F3O2/c9-8(10,11)6-2-1-5(4-12)7(13)3-6/h1-4,13H
• InChI Key: YHYNJGHMBMXAFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)O)C=O
• Molecular Formula: C8H5F3O2
• DSSTOX Substance ID: DTXSID60626169
• Molecular Weight: 190.12 g/mol
• CAS No.: 58914-34-4

Description

2-Hydroxy-4-(trifluoromethyl)benzaldehyde is an organic compound with the molecular formula C8H5F3O2. It is characterized by the presence of a hydroxyl group and a trifluoromethyl group attached to a benzaldehyde core. This compound is known for its unique chemical properties and is used in various scientific and industrial applications.

Safety and Hazards

2-Hydroxy-4-(trifluoromethyl)benzaldehyde is considered hazardous. It has the GHS07 pictogram and the signal word "Warning". The hazard statements are H302, H315, and H319. The precautionary statements are P261, P271, and P280.

Mechanism of Action

Target of Action

2-Hydroxy-4-(trifluoromethyl)benzaldehyde is a type of aromatic aldehyde. Aldehydes can react with a variety of biological molecules, including proteins and DNA, which could potentially influence their function .

Mode of Action

Aldehydes, such as this compound, can form covalent bonds with biological molecules through a process called nucleophilic addition. This can result in modifications to these molecules and potentially alter their function .

Biochemical Pathways

Aromatic aldehydes are often involved in a variety of chemical reactions, including condensation reactions and oxidation-reduction reactions .

Pharmacokinetics

Its physicochemical properties such as high gi absorption and bbb permeability suggest that it might be well absorbed and distributed in the body .

Result of Action

Aldehydes can cause cellular damage by reacting with and modifying cellular molecules .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the reactivity of aldehydes. For example, aldehydes are more reactive in acidic conditions .

Biochemical Analysis

Biochemical Properties

It is known that the compound has high gastrointestinal absorption and is BBB permeant This suggests that it could interact with various enzymes, proteins, and other biomolecules within the body

Cellular Effects

Given its physicochemical properties, it is likely that it can influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Hydroxy-4-(trifluoromethyl)benzaldehyde typically involves the introduction of a trifluoromethyl group into a benzaldehyde derivative. One common method is the trifluoromethylation of 2-hydroxybenzaldehyde using trifluoromethylating agents under controlled conditions. The reaction is usually carried out in the presence of a base and a suitable solvent, such as dichloromethane or acetonitrile, at low temperatures to ensure high yield and purity .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and precise control of reaction parameters to achieve consistent quality and high throughput. The compound is then purified using techniques such as recrystallization or chromatography to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions: 2-Hydroxy-4-(trifluoromethyl)benzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reactions often involve nucleophiles like amines or thiols under basic or acidic conditions.

Major Products:

Oxidation: 2-Hydroxy-4-(trifluoromethyl)benzoic acid.

Reduction: 2-Hydroxy-4-(trifluoromethyl)benzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Hydroxy-4-(trifluoromethyl)benzaldehyde is utilized in several scientific research fields:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and is used in studies involving trifluoromethylation reactions.

Biology: The compound is used in the development of fluorescent probes and bioactive molecules.

Medicine: It is investigated for its potential use in drug discovery and development, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Comparison with Similar Compounds

• 2-Formyl-5-(trifluoromethyl)phenol
• 4-Formyl-3-hydroxybenzotrifluoride
• 4-(Trifluoromethyl)salicylaldehyde

Comparison: Compared to its analogs, 2-Hydroxy-4-(trifluoromethyl)benzaldehyde is unique due to the specific positioning of the hydroxyl and trifluoromethyl groups, which confer distinct chemical reactivity and biological properties. This unique structure allows for specific interactions in synthetic and biological applications, making it a valuable compound in various research and industrial contexts .

Synthesis routes and methods I

Procedure details

A mixture of the product from step (i) (3.18 g) and lithium chloride (1.96 g) in DMF (30 ml) was heated at 150° C. for 5 h. The mixture was partitioned between diethylether and 2M hydrochloric acid, the organic layer dried, and the solvent evaporated under reduced pressure. The residue was purified by chromatography on silica eluting with isohexane/diethylether 3:1, yield 2.30 g.

Synthesis routes and methods II

Procedure details

A mixture of 2-methoxy-4-trifluoromethyl benzaldehyde (Description 96; 18 g, 88 mmol) and lithium chloride (11.19 g; 264 mmol) in anhydrous N,N-dimethylformamide (100 ml) was heated at reflux for 3 hours. The mixture was cooled and poured into water (200 ml), then acidified by the addition of 1N HCl. The mixture was extracted with ether (3×200 ml) then the combined ether layers washed with water (2×500 ml), sat NaCl (100 ml), dried over Na2SO4, filtered and evaporated to give the title compound (16.25 g, 97%).

Synthesis routes and methods III

Procedure details

To a solution of p-trifluoromethylphenol (7.1 g, 44 mmol) and 2,6-lutidine (1.9 g, 17.6 mmol) in toluene (80 mL) was slowly added SnCl4 (1.2 g, 4.4 mmol). The solution was stirred at room temperature for 20 minutes. Paraformaldehyde was added (3.2 g, 106 mmol) and the reaction was stirred at 110° C. for 12 hours. After cooling to room temperature, the reaction mixture was poured into water (250 mL), and adjusted to pH 1 with concentrated HCl. The mixture was extracted with diethyl ether (500 mL), and the organic layer was washed twice with saturated brine and dried over Na2SO4. The solvent was removed by rotary evaporation to leave a yellow oil. The oil was loaded onto a silica gel column and eluted with 6:1 hexane:ethyl acetate. The yield of product was 1.0 g (12%). 1H NMR (CDCl3): δ 7.21-7.91 (m, 12H), 9.91 (s, 1H), 11.32 (s, 1H).

Synthesis routes and methods IV

Procedure details

5.0 g of 1-(methoxymethyl)-3-(trifluoromethyl)benzaldehyde was dissolved in 25 ml acetone, and 22 ml of 6 N hydrochloric acid was added. The mixture was reacted at room temperature for 3 hours, and water was added thereto, followed by extracting with ethyl acetate. The extract was washed with brine, dried over anhydrous magnesium sulfate and the solvent was evapaorated, to give 4.5 g of 2-hydroxy-4-(trifluoromethyl)benzaldehyde as a pale reddish orange oil.

Synthesis routes and methods V

Procedure details

A mixture of 10.0 g (0.042 mol) 2-methoxy-4-(trifluoromethyl)benzaldehyde, 5.3 g (0.126 mol) lithium chloride, and 50 mL of dimethylformamide was heated at 155° C. for 3 hours. The reaction mass was cooled, diluted with 100 mL of water, acidified with hydrochloric acid, and then extracted three times with 100 mL of ether. The ether extracts were washed with water, dried over anhydrous magnesium sulfate, and evaporated to provide 6.8 g of the product as an oil.